Cas no 1261465-16-0 (4'-Methyl-2,3,3'-trifluorobiphenyl)

• Product Name: 4'-Methyl-2,3,3'-trifluorobiphenyl
• CAS No: 1261465-16-0
• MF: C₁₃H₉F₃
• MW: 222.205774068832
• CID: 4990676
• Update Time: 2025-06-09

4'-Methyl-2,3,3'-trifluorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 4'-Methyl-2,3,3'-trifluorobiphenyl

• Inchi： 1S/C13H9F3/c1-8-5-6-9(7-12(8)15)10-3-2-4-11(14)13(10)16/h2-7H,1H3
• InChI Key： USPZQXHSJOKCKK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1C=CC=C(C=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: 4.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4'-Methyl-2,3,3'-trifluorobiphenyl

Introduction to 4'-Methyl-2,3,3'-trifluorobiphenyl (CAS No. 1261465-16-0)

4'-Methyl-2,3,3'-trifluorobiphenyl, identified by its Chemical Abstracts Service (CAS) number 1261465-16-0, is a fluorinated biphenyl derivative that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique electronic and steric properties, making them valuable candidates for various applications, particularly in the development of advanced materials and pharmaceuticals.

The structure of 4'-Methyl-2,3,3'-trifluorobiphenyl consists of two benzene rings connected by a single bond, with fluorine atoms substituting at specific positions on one of the rings. The presence of methyl and fluorine groups introduces distinct functional characteristics that influence its reactivity, solubility, and interaction with biological systems. These features make it a promising candidate for use in organic electronics, liquid crystal displays (LCDs), and as an intermediate in the synthesis of more complex molecules.

In recent years, the study of fluorinated aromatic compounds has seen considerable growth due to their enhanced stability and tunable electronic properties. 4'-Methyl-2,3,3'-trifluorobiphenyl is no exception, with researchers exploring its potential in several cutting-edge areas. One notable application is in the field of organic semiconductors, where its electron-withdrawing fluorine groups can modulate charge transport properties. This has led to investigations into its use as a component in organic field-effect transistors (OFETs) and other electronic devices.

Moreover, the pharmaceutical industry has shown interest in 4'-Methyl-2,3,3'-trifluorobiphenyl due to its structural similarity to known bioactive molecules. Fluorinated biphenyls are often incorporated into drug candidates because they can improve metabolic stability and binding affinity. Preliminary studies suggest that derivatives of this compound may exhibit potential as kinase inhibitors or antioxidants. While extensive clinical trials are still under way, the preliminary findings are encouraging and warrant further exploration.

The synthesis of 4'-Methyl-2,3,3'-trifluorobiphenyl involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, followed by functional group transformations to introduce the fluorine atoms. The use of palladium catalysts is often employed to facilitate these reactions, ensuring high yields and selectivity. Advances in catalytic systems have made it possible to produce this compound more efficiently and on larger scales, facilitating its use in industrial applications.

One of the key challenges in working with 4'-Methyl-2,3,3'-trifluorobiphenyl is its thermal stability. Fluorinated aromatic compounds can be sensitive to high temperatures or harsh reaction conditions, which may lead to decomposition or side reactions. However, recent innovations in synthetic methodologies have addressed these issues by optimizing reaction conditions and employing protective group strategies. These advancements have enabled researchers to handle the compound more effectively and explore its full potential.

The environmental impact of fluorinated compounds is also a topic of ongoing research. While fluorine atoms enhance the performance of materials like 4'-Methyl-2,3,3'-trifluorobiphenyl, they can also pose challenges in terms of persistence and bioaccumulation. Efforts are being made to develop greener synthetic routes that minimize the use of hazardous reagents and reduce waste generation. Additionally, researchers are investigating ways to degrade or recycle these compounds at the end of their useful life to mitigate environmental concerns.

In conclusion,4'-Methyl-2,3,3'-trifluorobiphenyl (CAS No. 1261465-16-0) is a versatile compound with applications spanning multiple industries. Its unique structural features make it valuable for developing advanced materials and pharmaceuticals alike. As research continues to uncover new uses for this molecule，its significance is likely to grow further，driving innovation across various scientific disciplines.